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Compound of Interest

Compound Name: Levatin

Cat. No.: B241495 Get Quote

Disclaimer: This guide provides safety and handling recommendations for Levatin (CAS No.

140670-84-4) in a research laboratory setting. While the available Safety Data Sheet (SDS)

classifies Levatin as a non-hazardous substance, it is crucial to recognize that the toxicological

properties of many research chemicals have not been fully investigated.[1] Therefore, treating

all new or uncharacterized compounds with a high degree of caution is a mandatory best

practice in drug development. This protocol is based on established guidelines for handling

potent research compounds.

Precautionary Hazard Assessment
Although currently classified as non-hazardous, Levatin is an 18-Norclerodane diterpene

isolated from Croton levatii, intended for laboratory research use only.[1][2] Given its nature as

a biologically active natural product, it is prudent to assume it may have potent,

uncharacterized biological effects. For this reason, the following operational protocols treat

Levatin as a potentially hazardous compound to minimize exposure risk.

Personal Protective Equipment (PPE)
The use of appropriate PPE is the final barrier against exposure after engineering controls like

chemical fume hoods.[3][4] The required level of PPE depends on the specific procedure being

performed.

Table 1: Required Personal Protective Equipment for Levatin Handling
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Task /

Operation

Primary

Engineering

Control

Gloves
Eye / Face

Protection

Lab Coat /

Gown

Respiratory

Protection

Receiving &

Unpacking

N/A (Perform

in a well-

ventilated

area)

1 Pair Nitrile

Gloves

Safety

Glasses

Standard Lab

Coat

Recommend

ed if

packaging is

damaged.

Weighing of

Powder

Chemical

Fume Hood

or Ventilated

Balance

Enclosure

Double Nitrile

Gloves

Safety

Goggles

Disposable

Gown over

Lab Coat

Not required

if performed

in a certified

enclosure.

Solution

Preparation

Chemical

Fume Hood

or Class II

Biosafety

Cabinet

Double Nitrile

Gloves

Safety

Goggles

Disposable

Gown over

Lab Coat

Not required

if performed

in a certified

enclosure.

In-Vitro

Experiments

Class II

Biosafety

Cabinet

1 Pair Nitrile

Gloves

Safety

Glasses

Standard Lab

Coat
Not required.

Waste

Disposal

Chemical

Fume Hood

Double Nitrile

Gloves

Safety

Goggles &

Face Shield

Disposable

Gown over

Lab Coat

Not required

if handling

sealed

containers.

Key PPE Specifications:

Gloves: Use powder-free nitrile gloves.[3] When double-gloving, place the inner glove under

the gown cuff and the outer glove over the cuff.[5] Change gloves every 30-60 minutes or

immediately if contamination is suspected.[3]

Gowns: Use disposable, low-permeability gowns with a solid front and tight-fitting cuffs.[5]
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Eye Protection: Safety goggles are required for splash hazards. A face shield worn over

safety glasses provides maximum protection.[3][6]

Operational and Disposal Plans
Experimental Workflow Protocol
This section provides step-by-step guidance for the safe handling of Levatin from receipt to

experimental use.

Receiving and Inspection:

Upon receipt, inspect the package for any signs of damage in a well-ventilated area.

Wear a single pair of nitrile gloves and safety glasses.

Confirm that the primary container is sealed and intact before transferring it to the

designated secure storage location. Recommended storage is at -20°C.[7]

Weighing Solid Levatin (Highest Risk of Exposure):

This procedure must be performed within a certified chemical fume hood or a ventilated

balance enclosure.

Don all PPE as specified in Table 1 for "Weighing of Powder."

Use dedicated spatulas and weigh paper.

After weighing, carefully clean all surfaces of the balance and enclosure with an

appropriate solvent (e.g., 70% ethanol) to decontaminate.

Dispose of all contaminated materials (weigh paper, outer gloves, wipes) in the designated

hazardous chemical waste container.[8]

Preparing Stock Solutions:

Perform all solution preparation inside a chemical fume hood.

Wear PPE as outlined in Table 1 for "Solution Preparation."
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Add solvent to the vial containing the pre-weighed Levatin powder slowly to avoid

aerosolization.

Cap the vial securely and vortex or sonicate as needed to fully dissolve the compound.

Clearly label the solution with the compound name, concentration, solvent, date, and your

initials.[8]
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Caption: General workflow for handling Levatin from receipt to disposal.

Spill Management Protocol
In the event of a spill, immediate and correct action is critical to prevent exposure.

Alert Personnel: Immediately alert all personnel in the vicinity.

Evacuate: If the spill is large, volatile, or involves airborne powder, evacuate the immediate

area.

Assess and Don PPE: From a safe distance, assess the spill. Before cleanup, don

appropriate PPE, including double nitrile gloves, safety goggles, a face shield, and a

disposable gown. For large spills of powder, respiratory protection may be necessary.[9]
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Contain and Clean:

Solid (Powder) Spill: Gently cover the spill with absorbent pads wetted with water to

prevent the powder from becoming airborne. Carefully scoop the material into a hazardous

waste container.

Liquid (Solution) Spill: Cover the spill with absorbent pads or a chemical spill kit absorbent.

Work from the outside of the spill inward.

Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and

water.

Dispose: Place all cleanup materials into a designated hazardous chemical waste bag or

container.[8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b241495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Alert Area Personnel

Assess Spill
(Size & Type)

Don Appropriate PPE

Spill Type?

Solid (Powder) Spill

Solid

Liquid Spill

Liquid

Gently cover with
wetted absorbent pads

Cover with
dry absorbent pads

Collect material into
hazardous waste container

Decontaminate Area

Dispose of all
cleanup materials

Click to download full resolution via product page

Caption: Decision workflow for responding to a Levatin spill.
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Disposal Plan
All waste contaminated with Levatin must be treated as hazardous chemical waste.[8] Proper

segregation is essential for safety and compliance.

Table 2: Levatin Waste Disposal Plan

Waste Type Description Container Disposal Pathway

Solid Waste

Contaminated gloves,

gowns, weigh paper,

absorbent pads,

empty vials.

Labeled, sealed,

heavy-duty plastic bag

or lined container.

Hazardous Chemical

Waste Pickup by

Environmental Health

& Safety (EHS).

Liquid Waste

Unused stock

solutions,

contaminated

solvents, aqueous

media from

experiments.

Labeled, sealed, and

compatible waste

bottle (e.g., glass or

HDPE). Do not mix

incompatible wastes.

[8]

Hazardous Chemical

Waste Pickup by EHS.

Sharps Waste

Contaminated

needles, syringes,

pipette tips, glass

slides.

Puncture-proof,

labeled sharps

container.

Sharps Waste Pickup

by EHS.

Disposal Procedure:

Segregate: Collect waste in the appropriate container at the point of generation (e.g., in the

fume hood or biosafety cabinet).[10]

Label: Ensure all waste containers are clearly labeled with "Hazardous Waste," the chemical

name ("Levatin"), and the associated hazards (e.g., "Toxic").[10]

Store: Store sealed waste containers in a designated and properly labeled Satellite

Accumulation Area until collection by your institution's EHS department.[10]

Do Not: Never dispose of Levatin waste down the drain or in the regular trash.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.glpbio.com [file.glpbio.com]

2. medchemexpress.com [medchemexpress.com]

3. pppmag.com [pppmag.com]

4. gerpac.eu [gerpac.eu]

5. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational
Safety and Health Administration [osha.gov]

6. ehs.ucsf.edu [ehs.ucsf.edu]

7. biolinkk.com [biolinkk.com]

8. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

9. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]

10. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

11. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public &
Environmental Health: Environmental Health & Safety: Protect IU: Indiana University
[protect.iu.edu]

To cite this document: BenchChem. [Comprehensive Safety and Handling Protocol for
Levatin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b241495#personal-protective-equipment-for-handling-
levatin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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